Cas no 884197-54-0 (1-(3,4-Dimethylisoxazol-5-yl)guanidine)

• Product Name: 1-(3,4-Dimethylisoxazol-5-yl)guanidine
• CAS No: 884197-54-0
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 710465
• PubChem ID: 45117977
• Update Time: 2025-10-31

1-(3,4-Dimethylisoxazol-5-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylisoxazol-5-yl)guanidine
• 2-(3,4-dimethyl-1,2-oxazol-5-yl)guanidine
• Guanidine,N-(3,4-dimethyl-5-isoxazolyl)-
• DTXSID90668714
• 884197-54-0
• SCHEMBL4251693
• GVWQCWCBBDYESD-UHFFFAOYSA-N
• N-(3,4-DIMETHYL-1,2-OXAZOL-5-YL)GUANIDINE
• N-(3,4-dimethylisoxazol-5-yl)guanidine
• N''-(3,4-Dimethyl-1,2-oxazol-5-yl)guanidine

• Inchi： 1S/C6H10N4O/c1-3-4(2)10-11-5(3)9-6(7)8/h1-2H3,(H4,7,8,9)
• InChI Key： GVWQCWCBBDYESD-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C)=N1)/N=C(\N)/N

Computed Properties

• Exact Mass: 154.085
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.424
• Boiling Point: 277.402°C at 760 mmHg
• Flash Point: 121.569°C
• Refractive Index: 1.632

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 1-(3,4-Dimethylisoxazol-5-yl)guanidine

Introduction to 1-(3,4-Dimethylisoxazol-5-yl)guanidine (CAS No. 884197-54-0) in Modern Chemical Biology

1-(3,4-Dimethylisoxazol-5-yl)guanidine, identified by the chemical identifier CAS No. 884197-54-0, represents a novel compound of significant interest in the realm of chemical biology and pharmaceutical research. This heterocyclic guanidine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive investigation in both academic and industrial settings.

The molecular framework of 1-(3,4-Dimethylisoxazol-5-yl)guanidine incorporates a 3,4-dimethylisoxazole moiety linked to a guanidine group. The isoxazole ring, characterized by its oxygen-nitrogen heterocyclic structure, contributes to the compound's reactivity and interaction with biological targets. This structural motif is particularly noteworthy as it has been explored in various pharmacological contexts, often exhibiting properties that make it suitable for drug development.

The guanidine moiety, known for its basicity and nucleophilic character, further enhances the compound's potential as a bioactive molecule. Guanidine derivatives are widely recognized for their involvement in enzyme inhibition, metal chelation, and other biochemical processes. The combination of these features in 1-(3,4-Dimethylisoxazol-5-yl)guanidine suggests a multifaceted role in biological systems, which has prompted researchers to investigate its applications in therapeutic interventions.

Recent advancements in chemical biology have highlighted the importance of small molecules like 1-(3,4-Dimethylisoxazol-5-yl)guanidine in modulating biological pathways. Studies have demonstrated that isoxazole derivatives can interact with enzymes and receptors, leading to potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The guanidine component further broadens this scope by enabling interactions with nucleophiles and other biomolecules.

In the context of drug discovery, the structural versatility of 1-(3,4-Dimethylisoxazol-5-yl)guanidine allows for modifications that can fine-tune its pharmacokinetic properties. Researchers have leveraged computational chemistry and high-throughput screening techniques to identify analogs with enhanced efficacy or reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that are both effective and safe.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique reactivity has been exploited in synthetic chemistry for the development of novel intermediates and catalysts. For instance, the isoxazole ring can participate in cycloaddition reactions, while the guanidine group can serve as a ligand in transition metal catalysis. Such applications underscore the compound's versatility and its value as a building block in organic synthesis.

From a regulatory perspective, 1-(3,4-Dimethylisoxazol-5-yl)guanidine (CAS No. 884197-54-0) is subject to standard guidelines governing chemical substances used in research and industrial settings. Ensuring compliance with safety protocols is paramount when handling this compound, particularly during laboratory-scale synthesis or when incorporating it into larger molecular constructs.

The future of research involving 1-(3,4-Dimethylisoxazol-5-yl)guanidine appears promising, with ongoing studies exploring its mechanisms of action and potential therapeutic applications. Collaborative efforts between chemists and biologists are likely to yield insights that could revolutionize how we approach disease treatment. As our understanding of molecular interactions deepens, compounds like this are poised to play pivotal roles in advancing medical science.

In conclusion,1-(3,4-Dimethylisoxazol-5-yl)guanidine stands as a testament to the innovative spirit driving modern chemical biology. Its unique structure and diverse functionalities make it a valuable asset in both research and development pipelines. As scientists continue to unravel its mysteries,this compound will undoubtedly contribute to significant breakthroughs across multiple disciplines.